Cas no 1260862-43-8 (4-(DIFLUOROMETHOXY)-2,6-DIFLUOROBENZONITRILE)

• Product Name: 4-(DIFLUOROMETHOXY)-2,6-DIFLUOROBENZONITRILE
• CAS No: 1260862-43-8
• MF: C₈H₃F₄NO
• MW: 205.109135866165
• MDL: MFCD15526875
• CID: 4670053
• PubChem ID: 53417928
• Update Time: 2025-06-12

4-(DIFLUOROMETHOXY)-2,6-DIFLUOROBENZONITRILE Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-2,6-difluorobenzonitrile
• AKOS027368707
• CS-0160955
• SCHEMBL21596788
• BS-14853
• 1260862-43-8
• C72072
• UKUBMSGIMQDVNC-UHFFFAOYSA-N
• 4-(DIFLUOROMETHOXY)-2,6-DIFLUOROBENZONITRILE

• MDL： MFCD15526875
• Inchi： 1S/C8H3F4NO/c9-6-1-4(14-8(11)12)2-7(10)5(6)3-13/h1-2,8H
• InChI Key： UKUBMSGIMQDVNC-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=C(C=1)OC(F)F)F

Computed Properties

• Exact Mass: 205.015
• Monoisotopic Mass: 205.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2
• XLogP3: 2.8

4-(DIFLUOROMETHOXY)-2,6-DIFLUOROBENZONITRILE Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD480942)

Additional information on 4-(DIFLUOROMETHOXY)-2,6-DIFLUOROBENZONITRILE

Introduction to 4-(DIFLUOROMETHOXY)-2,6-DIFLUOROBENZONITRILE (CAS No. 1260862-43-8)

4-(DIFLUOROMETHOXY)-2,6-DIFLUOROBENZONITRILE (CAS No. 1260862-43-8) is a fluorinated benzonitrile derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound, characterized by its dual fluoromethoxy and difluorobenzene substituents, represents a class of molecules that exhibit enhanced lipophilicity and metabolic stability, making them attractive candidates for drug development. The presence of fluorine atoms at specific positions in the molecule not only influences its physicochemical properties but also modulates its interaction with biological targets, thereby enhancing its efficacy and selectivity.

The synthesis of 4-(DIFLUOROMETHOXY)-2,6-DIFLUOROBENZONITRILE involves a series of well-established organic reactions, including nucleophilic aromatic substitution and condensation reactions. The introduction of fluorine atoms at the 2- and 6-positions of the benzene ring, followed by the attachment of a difluoromethoxy group at the 4-position, requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization, which is crucial for obtaining the desired product structure.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic profiles of drugs. 4-(DIFLUOROMETHOXY)-2,6-DIFLUOROBENZONITRILE is no exception, as it has shown promise in various preclinical studies. Its structural features make it a potential candidate for inhibiting enzymes involved in cancer metabolism. For instance, studies have indicated that this compound may interfere with the activity of key enzymes such as IDH1 and IDH2, which are frequently mutated in certain types of leukemia and gliomas. The ability of fluorinated benzonitriles to act as substrates or inhibitors for these enzymes has opened new avenues for developing targeted therapies.

Moreover, the DIFLUOROMETHOXY group in 4-(DIFLUOROMETHOXY)-2,6-DIFLUOROBENZONITRILE contributes to its stability under physiological conditions, reducing the likelihood of rapid degradation. This stability is particularly important for drug candidates that need to maintain their integrity over time within the biological system. Additionally, the electron-withdrawing nature of the nitrile group enhances the compound's binding affinity to biological targets by increasing its negative charge density at certain regions. This property has been leveraged in designing molecules that interact specifically with protein receptors or enzymes.

Recent advancements in computational chemistry have further facilitated the study of 4-(DIFLUOROMETHOXY)-2,6-DIFLUOROBENZONITRILE by enabling researchers to predict its interactions with biological targets with high accuracy. Molecular docking simulations have revealed that this compound can bind effectively to various protein pockets, suggesting its potential as an inhibitor or modulator of multiple pathways. These computational insights have guided experimental efforts aimed at optimizing the compound's structure for improved potency and reduced side effects.

The agrochemical industry has also shown interest in fluorinated benzonitriles due to their potential as intermediates in the synthesis of pesticides and herbicides. The unique properties of 4-(DIFLUOROMETHOXY)-2,6-DIFLUOROBENZONITRILE, such as its resistance to metabolic degradation and enhanced solubility in lipids, make it a valuable building block for developing novel agrochemicals. These compounds can be engineered to target specific pests while minimizing environmental impact, aligning with global efforts towards sustainable agriculture.

In conclusion,4-(DIFLUOROMETHOXY)-2,6-DIFLUOROBENZONITRILE (CAS No. 1260862-43-8) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its structural design allows for precise modulation of biological activity through strategic placement of fluorine atoms, DIFLUOROMETHOXY group, and nitrile moiety, resulting in enhanced efficacy and stability. As research continues to uncover new therapeutic pathways and sustainable agricultural solutions, this compound is poised to play a crucial role in advancing scientific innovation across multiple domains.